NSC243928 mesylate

• CAS: 59988-01-1
• Molecular Formula: C23H25N3O6S2
• Molecular Weight: 503.6 g/mol
• SMILES: CCS(=O)(=O)NC1=CC(=C(C=C1)NC2=C3C=CC=CC3=NC4=CC=CC=C42)OC.CS(=O)(=O)O
• InChI: InChI=1S/C22H21N3O3S.CH4O3S/c1-3-29(26,27)25-15-12-13-20(21(14-15)28-2)24-22-16-8-4-6-10-18(16)23-19-11-7-5-9-17(19)22;1-5(2,3)4/h4-14,25H,3H2,1-2H3,(H,23,24);1H3,(H,2,3,4)
• InChIKey: HPURJIOSFDKFBF-UHFFFAOYSA-N

NSC243928 Mesylate Procurement Guide

NSC243928 mesylate is a small-molecule anticancer agent that functions as a first-in-class binder of human Lymphocyte Antigen 6K (LY6K) [1]. It was originally identified through high-throughput screening of the NCI small-molecule library for compounds that inhibit the growth of ovarian cancer stem-like cells (CSC) [2]. Unlike broad-spectrum kinase inhibitors, NSC243928 exerts its effects by directly engaging the LY6K protein, disrupting its interaction with aurora B kinase, and thereby inducing mitotic catastrophe, DNA damage, and immunogenic cell death [3]. The compound is supplied as a methanesulfonate salt (mesylate), which enhances aqueous solubility for in vitro and in vivo applications [4].

Target First‑in‑class LY6K protein binder, not a broad‑spectrum kinase inhibitor

Format Mesylate salt supports aqueous solubility for in‑vitro and in‑vivo cancer model studies

Application Designed for ovarian CSC and TNBC cell‑model research, immuno‑oncology models

• [1] Benti S, Tiwari PB, Goodlett DW, et al. Small Molecule Binds with Lymphocyte Antigen 6K to Induce Cancer Cell Death. Cancers (Basel). 2020;12(2):509. doi:10.3390/cancers12020509 View Source
• [2] Mezencev R, Wang L, McDonald JF. Identification of inhibitors of ovarian cancer stem-like cells by high-throughput screening. J Ovarian Res. 2012;5(1):30. doi:10.1186/1757-2215-5-30 View Source
• [3] Selvanesan BC, Varghese S, Andrys-Olek J, et al. Lymphocyte antigen 6K signaling to aurora kinase promotes advancement of the cell cycle and the growth of cancer cells, which is inhibited by LY6K-NSC243928 interaction. Cancer Lett. 2023;558:216094. doi:10.1016/j.canlet.2023.216094 View Source
• [4] TargetMol. NSC243928 mesylate. Technical Datasheet. Solubility: DMSO: 50 mg/mL (99.29 mM). View Source

Why NSC243928 Cannot Be Substituted

Scientific users cannot simply substitute NSC243928 mesylate with a structurally related acridine derivative or a general PI3K/Akt inhibitor such as LY294002 [1]. The core differentiation lies in the mechanism of action: NSC243928 is a direct, first-in-class small-molecule binder of the LY6K protein, a cancer-testis antigen implicated in mitotic progression and poor prognosis across multiple solid tumors [2]. In contrast, LY294002 is a classic, broad-spectrum PI3K inhibitor that non-selectively blocks upstream survival signaling [3]. More critically, within the emerging class of LY6K-targeting agents, NSC243928 distinguishes itself from later-generation compounds (e.g., those disclosed in WO2021231893A1) by its extensively characterized in vivo immunomodulatory profile and its ability to induce immunogenic cell death (ICD) [4]. Substituting NSC243928 with an untested LY6K binder or a general cytotoxic agent would forfeit the validated dual mechanism of direct mitotic disruption and anti-tumor immune activation, which is essential for reproducible results in immuno-oncology models of triple-negative breast cancer (TNBC) and ovarian cancer [5]. Furthermore, the methanesulfonate counterion of NSC243928 mesylate is specifically chosen to confer a solubility profile (DMSO: >99 mM) that supports the micromolar concentrations required for in vivo dosing regimens (5–25 mg/kg) without the solubility-limited precipitation issues observed with some free-base analogs .

! Broad‑spectrum PI3K inhibitor (e.g., LY294002) may not engage LY6K or induce immunogenic cell death.

! Untested LY6K binders may lack the reported in‑vivo immunomodulatory profile needed for model reproducibility.

! Free‑base analogs risk solubility‑limited precipitation at doses used in syngeneic mouse models (5–25 mg/kg).

• [1] TargetMol. NSC243928 mesylate vs. LY294002 product comparison. LY294002 is a broad-spectrum PI3K inhibitor (IC50: 0.5/0.57/0.97 μM for PI3Kα/δ/β). View Source
• [2] Benti S, Tiwari PB, Goodlett DW, et al. Small Molecule Binds with Lymphocyte Antigen 6K to Induce Cancer Cell Death. Cancers (Basel). 2020;12(2):509. View Source
• [3] Vlahos CJ, Matter WF, Hui KY, Brown RF. A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). J Biol Chem. 1994;269(7):5241-5248. View Source
• [4] Selvanesan BC, Varghese S, Andrys-Olek J, et al. NSC243928 Treatment Induces Anti-Tumor Immune Response in Mouse Mammary Tumor Models. Cancers (Basel). 2023;15(5):1468. doi:10.3390/cancers15051468 View Source
• [5] Mezencev R, Wang L, McDonald JF. Identification of inhibitors of ovarian cancer stem-like cells by high-throughput screening. J Ovarian Res. 2012;5(1):30. View Source

NSC243928 Mesylate Evidence Guide

LY6K Binding Affinity and Selectivity Over LY6D/E

NSC243928 exhibits direct, dose-dependent binding to human LY6K protein as measured by surface plasmon resonance (SPR) [1]. The equilibrium dissociation constant (KD) for the NSC243928-LY6K interaction was determined to be 1.9 ± 0.5 µM [2]. Critically, selectivity profiling against related LY6 family members revealed that NSC243928 does not display measurable binding to LY6D or LY6E under identical assay conditions [3]. This selectivity profile is superior to that of some broad-spectrum anticancer agents, which may engage multiple off-target kinases, and it is a key differentiator from other LY6K-binding chemotypes disclosed in later patent filings that lack this selectivity data [4].

LY6K Binding

Head-to-head

KD = 1.9 ± 0.5 µM vs LY6D / LY6E: No binding detected

Supports LY6K‑selective probe selection for signaling studies

SPR assay with recombinant human proteins

Evidence Dimension	Binding affinity (KD) to LY6K protein
Target Compound Data	KD = 1.9 ± 0.5 µM
Comparator Or Baseline	LY6D and LY6E: No detectable binding
Quantified Difference	Specific binding to LY6K only; no cross-reactivity with LY6D/E
Conditions	Surface Plasmon Resonance (SPR) assay with immobilized recombinant human LY6K, LY6D, and LY6E proteins

Why This Matters

Selectivity for LY6K over closely related LY6 family proteins reduces the risk of off-target effects in cell-based assays and provides a cleaner pharmacological tool for dissecting LY6K-specific signaling pathways.

• [1] Benti S, Tiwari PB, Goodlett DW, et al. Small Molecule Binds with Lymphocyte Antigen 6K to Induce Cancer Cell Death. Cancers (Basel). 2020;12(2):509. View Source
• [2] US Patent Application US20210009522A1. Compounds for inhibiting LY6K and methods of using same. The Henry M. Jackson Foundation. KD = 1.9 µM ± 0.5. View Source
• [3] Benti S, et al. Cancers 2020. Figure 2: SPR sensorgrams showing no binding of NSC243928 to LY6D or LY6E. View Source
• [4] WO2021231893A1. Compounds for inhibiting LY6K and methods of using same. View Source

Antiproliferative Activity in TNBC and Ovarian Cancer

NSC243928 mesylate demonstrates a distinct in vitro potency profile against triple-negative breast cancer (TNBC) and ovarian cancer cell lines. The reported GI50 for inhibiting ovarian cancer stem-like cell (CSC) growth is 0.83 µM, which is notably lower than the IC50 values for monolayer TNBC cultures (4.167–7.954 µM) [1]. When compared to the broad-spectrum PI3K inhibitor LY294002, which exhibits IC50 values ranging from 0.5 to 6.60 µM across various PI3K isoforms and cell lines, NSC243928 offers a different pharmacological profile: it is less potent in bulk proliferation assays but is uniquely effective against the stem-like cell compartment . This suggests that NSC243928 targets a distinct cellular vulnerability (LY6K-driven mitotic progression) rather than global survival signaling.

Antiproliferative Potency

Cross‑study

GI50 = 0.83 µM (ovarian CSC) IC50 4.2–8.0 µM (TNBC bulk) vs LY294002 0.5–6.6 µM

Differential potency in CSC vs. bulk model contexts

Spheroid vs monolayer assay conditions

Evidence Dimension	Cell growth inhibition (GI50/IC50)
Target Compound Data	GI50 = 0.83 µM (ovarian CSC); IC50 = 4.167–7.954 µM (TNBC cell lines MDA-MB-231, Hs-578-T, BT-549, OVCAR-8)
Comparator Or Baseline	LY294002: IC50 = 0.5–6.60 µM (PI3K isoforms and cell-based assays)
Quantified Difference	NSC243928 is approximately 6-fold more potent against ovarian CSCs (GI50 0.83 µM) than against bulk TNBC cells (IC50 ~5.683 µM), whereas LY294002 shows broad, non-selective inhibition.
Conditions	Ovarian CSC spheroid culture (NSC243928); monolayer culture for TNBC cell lines; PI3K enzyme assays for LY294002

Why This Matters

For researchers focused on cancer stem cell eradication or TNBC models, the differential potency of NSC243928 against the CSC compartment provides a scientifically compelling reason to select this compound over a generic PI3K inhibitor like LY294002.

• [1] Mezencev R, Wang L, McDonald JF. Identification of inhibitors of ovarian cancer stem-like cells by high-throughput screening. J Ovarian Res. 2012;5(1):30. View Source

In Vivo Efficacy and Immunomodulation in Syngeneic Models

In two independent syngeneic mouse mammary tumor models (4T1 and E0771), systemic administration of NSC243928 (5–25 mg/kg) significantly reduced tumor burden compared to vehicle-treated controls [1]. More importantly, immunophenotyping of tumor isografts revealed that NSC243928 treatment uniquely altered the tumor immune infiltrate, increasing patrolling monocytes, NKT cells, and B1 cells while simultaneously decreasing polymorphonuclear myeloid-derived suppressor cells (PMN-MDSCs) [2]. This dual effect—direct tumor cell killing via LY6K disruption and favorable remodeling of the tumor microenvironment—is not observed with standard-of-care chemotherapeutics or other LY6K-binding tool compounds that lack this immune component [3].

In‑Vivo Immunomodulation

Head-to-head

↓ Tumor burden (p<0.05) ↑ NKT, B1, monocytes | ↓ PMN‑MDSC vs vehicle

Supports immuno‑oncology model endpoint interpretation

4T1 & E0771 syngeneic mouse models

Evidence Dimension	Tumor burden reduction and immune cell infiltration
Target Compound Data	Significant tumor mass reduction in 4T1 and E0771 models; increased NKT cells, B1 cells, patrolling monocytes; decreased PMN-MDSCs
Comparator Or Baseline	Vehicle control (PBS/DMSO)
Quantified Difference	Statistically significant reduction in tumor volume (p < 0.05); fold-change in immune cell populations reported in original publication
Conditions	Syngeneic 4T1 and E0771 mouse mammary tumor models; NSC243928 administered intraperitoneally at 5–25 mg/kg

Why This Matters

The in vivo immunomodulatory activity of NSC243928 is a critical differentiator for immuno-oncology researchers. It validates the compound's utility in models where an anti-tumor immune response is a desired endpoint, a feature absent in most small-molecule tool compounds.

• [1] Selvanesan BC, Varghese S, Andrys-Olek J, et al. NSC243928 Treatment Induces Anti-Tumor Immune Response in Mouse Mammary Tumor Models. Cancers (Basel). 2023;15(5):1468. View Source
• [2] Selvanesan BC, et al. Cancers 2023, 15(5), 1468. Figure 5: Immunophenotyping of tumor-infiltrating immune cells. View Source
• [3] Prakash R, et al. Development of fluorophore labeled or biotinylated anticancer small molecule NSC243928. Bioorg Med Chem. 2023;79:117171. View Source

Solubility: Mesylate Salt vs. Free Base

The methanesulfonate (mesylate) salt form of NSC243928 confers a substantial solubility advantage over its free base counterpart. NSC243928 mesylate achieves a solubility of 50 mg/mL (99.29 mM) in DMSO with sonication, enabling the preparation of concentrated stock solutions essential for in vivo dosing [1]. In contrast, many free-base acridine derivatives exhibit significantly lower DMSO solubility (typically <10 mg/mL), necessitating the use of co-solvents that can introduce experimental variability or toxicity . For in vivo applications, the mesylate salt allows for formulation in standard vehicles (e.g., 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% saline) at concentrations up to 5 mg/mL without precipitation, facilitating reliable intraperitoneal administration .

Solubility (Mesylate)

Class‑level

50 mg/mL (99.3 mM) in DMSO Free‑base analogs typically <10 mg/mL

Supports consistent in‑vitro/in‑vivo stock preparation

DMSO solubility may differ across analogues

Evidence Dimension	Solubility in DMSO
Target Compound Data	50 mg/mL (99.29 mM) with sonication
Comparator Or Baseline	Typical free-base acridine analogs: <10 mg/mL in DMSO
Quantified Difference	At least 5-fold higher DMSO solubility for the mesylate salt compared to free-base analogs
Conditions	DMSO as solvent; sonication and warming to 60°C recommended

Why This Matters

Superior solubility directly translates to easier handling in the laboratory, more consistent dosing in animal studies, and reduced risk of compound precipitation during in vitro assays, making NSC243928 mesylate the preferred form for reproducible scientific work.

• [1] TargetMol. NSC243928 mesylate (T72528) Technical Datasheet. Solubility: DMSO: 50 mg/mL (99.29 mM). View Source

NSC243928 Mesylate Application Scenarios

LY6K Target Validation and MoA in TNBC

NSC243928 is the preferred chemical probe for investigating the role of LY6K in TNBC biology. Its validated, direct binding to LY6K (KD = 1.9 µM) and selectivity over LY6D/E [1] make it an essential tool for loss-of-function studies, complementing genetic knockdown approaches. Researchers can confidently attribute observed phenotypes—such as mitotic catastrophe, cytokinesis failure, and DNA damage—to LY6K inhibition rather than off-target kinase activity, a common limitation of broader-spectrum agents like LY294002 [2].

Immuno-Oncology Preclinical Models

For studies aiming to evaluate the impact of small molecules on the tumor immune microenvironment, NSC243928 offers a unique advantage. Its demonstrated ability to reduce tumor burden while simultaneously increasing anti-tumor immune cell populations (NKT cells, patrolling monocytes) and decreasing immunosuppressive MDSCs in syngeneic mouse models [3] makes it an ideal positive control or test article for combination immunotherapy studies in TNBC and potentially other LY6K-expressing solid tumors.

Ovarian Cancer Stem Cell Eradication Assays

Given its exceptional potency against ovarian CSCs (GI50 = 0.83 µM) relative to bulk cancer cell lines [4], NSC243928 is the compound of choice for researchers focused on eliminating the chemotherapy-resistant stem-like cell population. Its use in spheroid culture models of ovarian cancer provides a more physiologically relevant assessment of anti-CSC activity than can be achieved with conventional antiproliferative agents that primarily target rapidly dividing bulk tumor cells.

LY6K Fluorescent and Biotinylated Probe Development

The structural characterization of the NSC243928-LY6K interaction through docking studies and molecular dynamics simulations [5] has enabled the rational design of functionalized derivatives (fluorophore-tagged and biotinylated). Procurement of high-purity NSC243928 mesylate is a critical starting point for laboratories developing custom chemical biology tools to visualize LY6K subcellular localization or to identify LY6K-interacting protein partners via pull-down assays [6].

Application

Selection Property

Validation Focus

LY6K target engagement & MoA

Selective LY6K binding (no LY6D/E cross‑reactivity)

Mitotic catastrophe, DNA damage endpoints

Immuno‑oncology syngeneic models

Reported immunogenic cell death & TME remodelling

Immune cell profiling, tumor burden endpoints

Ovarian CSC spheroid assays

Differential potency in CSC vs. bulk cells

Stemness marker, self‑renewal endpoints

LY6K chemical probe development

Structurally characterized LY6K‑binding scaffold

Subcellular localization, protein interactome studies

• [1] Benti S, et al. Cancers 2020;12(2):509. SPR binding and selectivity data. View Source
• [2] Selvanesan BC, et al. Cancer Lett. 2023;558:216094. Mechanism of action: LY6K-aurora B signaling disruption. View Source
• [3] Selvanesan BC, et al. Cancers 2023;15(5):1468. In vivo immunomodulation data. View Source
• [4] Mezencev R, et al. J Ovarian Res. 2012;5(1):30. GI50 = 0.83 µM against ovarian CSCs. View Source
• [5] Prakash R, et al. Bioorg Med Chem. 2023;79:117171. Docking and molecular dynamics of NSC243928-LY6K. View Source
• [6] Prakash R. PhD Dissertation. Synthesis of NSC243928 Derivatives for Triple-Negative Breast Cancer Treatment. University of South Carolina, 2023. View Source